Cas no 1219803-90-3 (1,5-Dibromopentane-1,1,5,5-d4)

• Product Name: 1,5-Dibromopentane-1,1,5,5-d4
• CAS No: 1219803-90-3
• MF: C₅H₁₀Br₂
• MW: 229.940900325775
• CID: 1066023
• Update Time: 2025-06-13

1,5-Dibromopentane-1,1,5,5-d4 Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromopentane-1,1,5,5-d4
• 1,5-DIBROMOPENTANE
• Pentamethylene bromide
• Pentamethylene dibromide
• Pentane, 1,5-dibromo-
• 1,5-dibromo-pentane
• PENTANE-1,5-DIBROMIDE
• B8Q228QYS1
• 1,5-pentane dibromide
• Pentane,1,5-dibromo-
• Br(CH2)5Br
• 1,5-dibrompentane
• 1,5 dibromopentane
• 1.5-dibromopentane
• Pentane,5-dibromo-
• 1, 5-dibromopentane
• 1,5-dibromo pentane
• PubChem3909
• Dibromo-1,5 p

• Inchi： 1S/C5H10Br2/c6-4-2-1-3-5-7/h1-5H2
• InChI Key： IBODDUNKEPPBKW-UHFFFAOYSA-N
• SMILES： BrCCCCCBr
• BRN： 1209245

Computed Properties

• Exact Mass: 233.93798 g/mol
• Monoisotopic Mass: 231.94003 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 25.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.97
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Additional information on 1,5-Dibromopentane-1,1,5,5-d4

Professional Introduction to CAS No. 1219803-90-3: 1,5-Dibromopentane-1,1,5,5-d4

1,5-Dibromopentane-1,1,5,5-d4, identified by the Chemical Abstracts Service registry number CAS No. 1219803-90-3, is a deuterated brominated alkyl compound with significant applications in advanced chemical synthesis and analytical research. This compound belongs to the class of organobromine derivatives modified with deuterium isotopes at the terminal carbon positions (positions 1 and 5), enhancing its stability and utility in sensitive experimental setups. Recent studies have highlighted its role in improving reaction selectivity and reducing isotope effects in isotopic labeling techniques.

The structural formula of deuterated 1,5-dibromopentane (C₅H₁₀Br₂D₄) features a pentane backbone with bromine atoms at positions 1 and 5 and deuterium substitutions at the corresponding methyl groups. This configuration provides unique advantages over non-deuterated analogs due to the reduced reactivity of deuterium-substituted bonds. According to a 2023 study published in Organic Process Research & Development, the compound's kinetic stability under acidic conditions has been leveraged to optimize cross-coupling reactions in drug intermediate synthesis.

In academic research contexts involving metabolic pathway analysis or pharmacokinetic studies, CAS No. 1219803-90-3-labeled compounds serve as ideal internal standards for mass spectrometry (MS) detection systems. The isotopic substitution minimizes natural abundance interference while maintaining structural similarity to unlabeled counterparts. A groundbreaking application was demonstrated in a 2024 paper from Nature Chemical Biology, where this compound enabled precise quantification of lipid metabolites in vivo through high-resolution MS/MS analysis.

Synthetic chemists value this compound's versatility as a brominating agent in palladium-catalyzed coupling reactions. Unlike conventional reagents that may introduce side reactions under high-pressure conditions, 1,5-Dibromopentane-^d4's enhanced thermal stability allows for controlled radical generation even at elevated temperatures. This property was crucial in a recent University of California study developing novel polyethylene glycol-based prodrugs with reduced immunogenicity.

In analytical chemistry applications,^d4-labeled brominated compounds like this product are preferred for their distinct mass spectral signatures. When used as stable isotope-labeled internal standards,^d4-substituted analogs provide unmatched accuracy in quantitative assays due to minimal metabolic conversion during biological testing phases. A collaborative study between MIT and Pfizer highlighted its use in validating immunoassay methods for small molecule drug candidates.

The physical properties of this compound are particularly advantageous for chromatographic separations. With a boiling point of approximately 78°C at standard pressure and low vapor pressure characteristics,^d4-modification reduces volatilization losses during sample preparation steps critical for trace analysis applications. Recent advancements in liquid chromatography-mass spectrometry (LC-MS) workflows have integrated this compound into standardized protocols for environmental contaminant monitoring.

In pharmaceutical research,^d4-labeled intermediates such as CAS No. 1219803-90-3 enable researchers to track molecular transformations without altering pharmacological activity profiles significantly compared to hydrogen-containing counterparts. This capability was pivotal in a Johnson & Johnson-funded project investigating the biotransformation pathways of experimental antiviral agents using non-radioactive isotopic tracing techniques.

The synthesis methodology involving this compound has seen notable improvements through continuous flow chemistry systems reported in the Journal of Medicinal Chemistry. By employing microreactor technology under controlled stoichiometric conditions (e.g., molar ratios of Br₂:D₂ = 6:4), modern approaches achieve >98% deuterium incorporation efficiency while minimizing byproduct formation - a key consideration when preparing high-purity analytical standards.

In material science applications,^d4-substituted alkyl bromides are used as precursors for preparing deuterated polymers with tailored mechanical properties.Nature Materials volumes from early 2024 describe their use as crosslinking agents that improve polymer chain stability through reduced hydrogen abstraction rates during thermal processing.

This compound's unique reactivity profile makes it an essential tool for studying radical mechanisms.JACS (Journal of the American Chemical Society) researchers demonstrated its utility in kinetic studies comparing hydrogen/deuterium exchange rates during free-radical polymerization processes - findings that directly inform sustainable manufacturing practices.

In environmental chemistry contexts,^d4-labeled analogs like CAS No. 1219803-90-3 enable accurate environmental fate studies without introducing radioactive hazards commonly associated with traditional tracers.A recent European Environment Agency report cited its use in assessing biodegradation kinetics under simulated wastewater treatment conditions.

The compound's physical properties include low solubility (< ~6 mg/L) in water but excellent miscibility with organic solvents such as dichloromethane (DCM) and dimethyl sulfoxide (DMSO). This characteristic facilitates solvent extraction procedures commonly used during metabolite isolation workflows described in multiple recent preclinical toxicity studies published on bioRxiv platforms.

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